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Compound of Interest

Compound Name:
4-Chloro-3-methoxy-2-methyl-

pyridine hydrochloride

Cat. No.: B8027608

Get Quote

2-methyl-3-methoxy-4-chloropyridine hydrochloride (CAS No: 157706-53-5 - Note: The widely

cited CAS for a closely related and often discussed compound, 2-(Chloromethyl)-4-methoxy-3-

methylpyridine hydrochloride, is 86604-74-2) is a substituted pyridine derivative of significant

interest in medicinal chemistry and pharmaceutical development.[1][2] Its structural

arrangement, featuring a reactive chloromethyl group, a methoxy substituent, and a pyridine

core, makes it a versatile and highly valuable building block. It is primarily recognized for its

role as a key intermediate in the synthesis of proton pump inhibitors (PPIs), a class of drugs

that are widely used to treat acid-related gastrointestinal disorders such as stomach ulcers and

acid reflux.[2][3][4] The precise positioning of its functional groups allows for strategic coupling

reactions to construct the complex molecular architectures of modern active pharmaceutical

ingredients (APIs). Understanding the properties, sourcing, and quality control of this

intermediate is therefore critical for any research or development program that utilizes it.

Part 1: Supplier Selection and Qualification: A
Framework for Ensuring Quality
The success of a synthetic campaign begins with high-quality starting materials. Sourcing 2-

methyl-3-methoxy-4-chloropyridine hydrochloride requires a diligent supplier qualification
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process. Researchers must look beyond price and availability to ensure lot-to-lot consistency,

purity, and comprehensive documentation.

Key Supplier Evaluation Criteria:

Purity and Specification: The supplier must provide a detailed Certificate of Analysis (CoA)

for each batch. This document should clearly state the purity, typically determined by HPLC,

and list the levels of any known impurities. Purity levels of 98% or higher are common for this

intermediate.[5]

Documentation and Traceability: Reputable suppliers offer comprehensive documentation,

including Safety Data Sheets (SDS) and analytical data (e.g., ¹H NMR, HPLC traces).

Pharmacopeia traceable reference standards are available and indicate a high level of

quality control.[6]

Manufacturing Scale and Consistency: For drug development professionals, it is crucial to

select a supplier with a proven track record of manufacturing at a scale suitable for future

needs, from lab-scale research to potential pilot-plant production. This ensures that the

material's quality and impurity profile remain consistent as the project advances.

Comparative Supplier Overview
The following table provides a summary of representative suppliers for related pyridine

intermediates, highlighting key data points for comparison. Note that offerings and

specifications can change, and direct inquiry is always recommended.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.chemicalbook.com/Manufacturers/86604-75-3.htm
https://sriramchem.com/product/2-chloromethyl-4-methoxy-3-methylpyridine-hcl/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8027608?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier/Platform CAS Number Reported Purity Notes

MilliporeSigma 86604-74-2 98%

Lists ChemScene LLC

as a preferred partner;

provides basic

physical properties.

ChemicalBook 86604-75-3 98% - 99%

A platform listing

multiple traders and

manufacturers,

primarily based in

China.[5]

SRIRAMCHEM 86604-74-2 High-Purity

Marketed as a

pharmaceutical

reference standard for

Ilaprazole,

emphasizing

pharmacopeia

traceability.[6]

Anax Laboratories 86604-74-2 96.00%

Provides basic

chemical information

and identifies the

compound as a

building block.[7]

Jinan Xinnuo

Pharmaceutical
86604-74-2 Not specified

A high-tech enterprise

specializing in

pharmaceutical

intermediates with

over 10 years of

experience.[1]

Part 2: In-House Quality Control and Analytical
Verification
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Upon receipt of the compound, it is imperative to perform in-house analytical testing to verify its

identity, purity, and integrity before use in any synthetic protocol. This self-validating step

ensures the reliability of experimental outcomes.

Standard Operating Protocol for QC
Documentation Review: Cross-reference the supplier's CoA with the material's label and your

purchase order. Ensure the batch numbers match and the reported data meets your

specifications.

Physical Inspection: Visually inspect the material. 2-methyl-3-methoxy-4-chloropyridine

hydrochloride is typically a white to off-white solid powder.[4] Note any discoloration or

deviation from this appearance.

Structural Confirmation via ¹H NMR:

Sample Preparation: Dissolve ~5-10 mg of the compound in a suitable deuterated solvent

(e.g., DMSO-d₆ or CDCl₃).

Acquisition: Acquire a ¹H NMR spectrum on a 400 MHz or higher spectrometer.

Analysis: The resulting spectrum should show characteristic peaks corresponding to the

methyl, methoxy, chloromethyl, and pyridine ring protons. The chemical shifts and coupling

patterns should be consistent with the expected structure.

Purity Determination via RP-HPLC:

Methodology: A Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

method is standard for purity analysis.[8]

Column: A C18 column (e.g., 250 x 4.6 mm, 5 µm) is typically effective.[8]

Mobile Phase: A gradient of acetonitrile and a buffered aqueous solution (e.g., 0.01 M

phosphate buffer at pH 2) is a common choice.[8]

Detection: UV detection at a suitable wavelength (e.g., 239 nm) is used to monitor the

elution.[8]
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Analysis: The purity is calculated based on the area percentage of the main peak relative

to all other peaks in the chromatogram.

QC Workflow Diagram
The following diagram illustrates the logical flow of the quality control process.
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Quality Control Workflow for Incoming Intermediate
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Caption: A workflow diagram for the quality control of incoming raw materials.
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Part 3: Application in Proton Pump Inhibitor (PPI)
Synthesis
The primary application of 2-methyl-3-methoxy-4-chloropyridine hydrochloride is in the

synthesis of APIs like Omeprazole, Ilaprazole, and Pantoprazole.[3] The chloromethyl group

serves as a reactive electrophile that is readily displaced by a nucleophile, typically a thiol

group from a benzimidazole core, to form the final sulfinylbenzimidazole structure characteristic

of PPIs.

Illustrative Synthetic Pathway: The Coupling Reaction
The core reaction involves the S-alkylation of a mercaptobenzimidazole derivative with the

chloropyridine intermediate. This step is pivotal as it links the two key heterocyclic fragments of

the final drug molecule.

The diagram below outlines this critical coupling step in the synthesis of a PPI.
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Core Coupling Reaction in PPI Synthesis
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Caption: The key S-alkylation step in the synthesis of proton pump inhibitors.

This reaction is typically carried out under basic conditions to deprotonate the thiol, generating

a more potent thiolate nucleophile. Subsequent oxidation of the resulting thioether linkage to a

sulfoxide is the final step in forming the active pharmaceutical ingredient. The efficiency and

cleanliness of this coupling reaction are highly dependent on the purity of the 2-methyl-3-

methoxy-4-chloropyridine hydrochloride, underscoring the importance of the rigorous quality

control measures previously described.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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